methyl 2-((7-(4-methoxyphenethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)propanoate

• IUPAC Name: methyl 2-[7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate
• InChI: InChI=1S/C19H22N4O5S/c1-11(17(25)28-4)29-19-20-15-14(16(24)21-18(26)22(15)2)23(19)10-9-12-5-7-13(27-3)8-6-12/h5-8,11H,9-10H2,1-4H3,(H,21,24,26)
• InChI Key: HXDVSBHMEVOFDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NC2=C(N1CCC3=CC=C(C=C3)OC)C(=O)NC(=O)N2C
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a methoxyphenethyl group and a propanoate group attached to the purine ring.

Molecular Structure Analysis

Based on its name, this compound likely has a complex structure with multiple functional groups. The purine ring is a key structural feature, and the methoxyphenethyl and propanoate groups are likely attached to this ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any charges.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Syntheses : Studies have described the synthesis of compounds with similar complex structures, highlighting methods such as regioselective Fries rearrangements and diversity-oriented synthesis approaches. For instance, Cairns et al. (1992) detailed the synthesis of 6-acylcoumarins via regioselective Fries rearrangements, utilizing intermediates that could be related in structural complexity to the compound of interest (Cairns, Harwood, & Astles, 1992). Similarly, Berzosa et al. (2011) discussed the creation of 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoates, highlighting the formation of intermediates with potential relevance (Berzosa, Pettersson, Teixidó, & Borrell, 2011).

• Catalysis and Functionalization : The development of catalysts for specific chemical reactions, such as the methoxycarbonylation of ethene to produce methyl propanoate, has been described, demonstrating the importance of such compounds in facilitating efficient chemical transformations (Clegg, Elsegood, Eastham, Tooze, Wang, & Whiston, 1999).

Biological Activities

• Antiproliferative and Antimicrobial Effects : The synthesis and evaluation of compounds with similar complex structures have been reported to exhibit significant biological activities. For example, Božić et al. (2017) synthesized a series of 2-(5-arylidene-2,4-dioxotetrahydrothiazole-3-yl)propanoic acids and their methyl esters, investigating their antiproliferative and antimicrobial activities. These compounds demonstrated significant effects against cancer cell lines and a range of microorganisms, suggesting potential therapeutic applications (Božić, Rogan, Poleti, Rančić, Trišović, Božić, & Uscumlic, 2017).

Environmental and Synthetic Applications

• Environmental Applications : Research has explored the use of functional polysiloxanes for hydrophilic modifications, indicating the versatility of similar compounds in environmental and material sciences. Cao et al. (2017) described the synthesis of functional polysiloxanes with potential applications in hydrophilic modifications and fluorescence properties, highlighting the environmental and biomedical potential of such materials (Cao, Zuo, Wang, Zhang, & Feng, 2017).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are hazardous due to their reactivity, toxicity, or flammability.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.